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Get Quote

These application notes provide a detailed protocol for the quantitative determination of digoxin

levels in human serum using a competitive radioimmunoassay (RIA). This method is suitable

for monitoring therapeutic drug levels, assessing potential toxicity, and pharmacokinetic

studies.

Principle of the Assay
The radioimmunoassay for digoxin is a competitive binding assay. It relies on the competition

between unlabeled digoxin present in the patient's serum and a fixed amount of radiolabeled

digoxin (e.g., ¹²⁵I-digoxin) for a limited number of binding sites on a specific anti-digoxin

antibody. As the concentration of unlabeled digoxin in the serum increases, the amount of

radiolabeled digoxin that can bind to the antibody decreases. By measuring the radioactivity of

the antibody-bound fraction, the concentration of digoxin in the serum can be determined by

comparing it to a standard curve generated with known concentrations of digoxin.[1][2][3]

Materials and Reagents
The following table lists the typical materials and reagents required for a digoxin RIA.
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Reagent/Material Description

Digoxin Standards

Serum-based standards with known

concentrations of digoxin (e.g., 0, 0.5, 1.0, 2.0,

4.0, 8.0 ng/mL).[1]

¹²⁵I-Digoxin (Tracer) A solution of digoxin labeled with Iodine-125.

Anti-Digoxin Antiserum
A solution containing a limited amount of rabbit

anti-digoxin antibodies.[1]

Phosphate Buffered Saline (PBS) pH 7.4. Used as a diluent and for washing.

Dextran-Coated Charcoal
A suspension used to separate free digoxin from

antibody-bound digoxin.[2]

Patient Serum Samples
Serum collected from patients, with precautions

to avoid hemolysis and lipemia.[4]

Control Sera
Lyophilized serum controls with low, medium,

and high digoxin concentrations.

Polystyrene Test Tubes 12 x 75 mm tubes for the assay.[2]

Pipettes and Pipette Tips
Calibrated micropipettes for accurate liquid

handling.

Centrifuge
Refrigerated centrifuge capable of 2000-3000 x

g.

Gamma Counter For measuring the radioactivity of ¹²⁵I.

Experimental Protocol
This protocol outlines the steps for performing a radioimmunoassay to measure serum digoxin

levels.

Assay Preparation
Allow all reagents and patient samples to reach room temperature (20-25°C) before use.
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Label polystyrene test tubes in duplicate for blanks, standards, controls, and patient

samples.

Assay Procedure
The following table details the steps for the radioimmunoassay procedure.
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Step Procedure Volume (µL)
Incubation
Time

Incubation
Temperature
(°C)

1

Pipette

Standards,

Controls, and

Patient Samples

into the

corresponding

labeled tubes.

50 N/A N/A

2

Add ¹²⁵I-Digoxin

(Tracer) to all

tubes.

10 N/A N/A

3

Add Anti-Digoxin

Antiserum to all

tubes except the

blanks.

10 N/A N/A

4

Vortex all tubes

gently to mix the

contents.

N/A N/A N/A

5
Incubate the

tubes.
N/A 20-30 minutes[5] 20[5]

6

Add cold

Dextran-Coated

Charcoal to all

tubes.

500 N/A N/A

7

Vortex all tubes

immediately after

adding the

charcoal.

N/A N/A N/A

8

Incubate the

tubes in an ice

bath.

N/A 10 minutes 2-8
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9

Centrifuge the

tubes to pellet

the charcoal.

N/A 15 minutes 2-8

10

Immediately

decant the

supernatant into

clean, labeled

tubes for

counting.

N/A N/A N/A

11

Count the

radioactivity in

the supernatant

of each tube for

1 minute using a

gamma counter.

N/A N/A N/A

Data Analysis
Calculate the average counts per minute (CPM) for each set of duplicate tubes.

Subtract the average CPM of the blank tubes from the average CPM of all other tubes.

Calculate the percentage of bound radiolabel (%B/B₀) for each standard, control, and sample

using the following formula: %B/B₀ = (Net CPM of Standard, Control, or Sample / Net CPM

of Zero Standard) x 100

Plot a standard curve of %B/B₀ versus the digoxin concentration of the standards on semi-

log graph paper.

Determine the digoxin concentration of the patient samples and controls by interpolating their

%B/B₀ values from the standard curve.

Expected Results
The therapeutic range for digoxin is typically narrow, and serum concentrations can vary

between individuals.[6]
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Status Serum Digoxin Level (ng/mL)

Therapeutic Range 0.5 - 2.0[6]

Potentially Toxic > 2.0[6][7]

Arrhythmias in some patients 2.0 - 4.0[6]

Visualizing the Workflow and Principle
The following diagrams illustrate the experimental workflow and the competitive binding

principle of the digoxin radioimmunoassay.
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Start: Prepare Reagents and Samples

Pipette Standards, Controls, Samples,
¹²⁵I-Digoxin, and Anti-Digoxin Antiserum

Incubate at 20°C for 20-30 minutes

Add Dextran-Coated Charcoal

Centrifuge to Separate Bound and Free Digoxin

Decant Supernatant

Count Radioactivity in Gamma Counter

Analyze Data and Calculate Concentrations

End: Report Results

Click to download full resolution via product page

Caption: Experimental workflow for digoxin radioimmunoassay.
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Caption: Principle of competitive binding in digoxin RIA.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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